Cas no 2248294-09-7 (5-Ethyl-2-oxo-1,3-oxazolidine-5-carboxylic acid)

• Product Name: 5-Ethyl-2-oxo-1,3-oxazolidine-5-carboxylic acid
• CAS No: 2248294-09-7
• MF: C₆H₉NO₄
• MW: 159.139961957932
• CID: 5804715
• PubChem ID: 137941105
• Update Time: 2025-06-12

5-Ethyl-2-oxo-1,3-oxazolidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248294-09-7
• EN300-6512038
• 5-Ethyl-2-oxo-1,3-oxazolidine-5-carboxylic acid

• Inchi： 1S/C6H9NO4/c1-2-6(4(8)9)3-7-5(10)11-6/h2-3H2,1H3,(H,7,10)(H,8,9)
• InChI Key： VRGABHHWTODOSW-UHFFFAOYSA-N
• SMILES： O1C(NCC1(C(=O)O)CC)=O

Computed Properties

• Exact Mass: 159.05315777g/mol
• Monoisotopic Mass: 159.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-Ethyl-2-oxo-1,3-oxazolidine-5-carboxylic acid

Comprehensive Overview of 5-Ethyl-2-oxo-1,3-oxazolidine-5-carboxylic acid (CAS No. 2248294-09-7)

5-Ethyl-2-oxo-1,3-oxazolidine-5-carboxylic acid (CAS No. 2248294-09-7) is a specialized organic compound belonging to the oxazolidine class, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the ethyl substitution at the 5-position and the carboxylic acid functional group, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting antibiotic resistance and enzyme inhibition, aligning with current trends in combating global health challenges.

The compound's oxazolidine core is a key motif in medicinal chemistry, often associated with antimicrobial and anti-inflammatory properties. Recent studies highlight its role in developing next-generation therapeutics, especially amid rising demand for novel small-molecule drugs. With the growing focus on sustainable chemistry, 5-Ethyl-2-oxo-1,3-oxazolidine-5-carboxylic acid is also being evaluated for greener synthesis routes, addressing environmental concerns in industrial applications.

From a commercial perspective, this compound is listed under CAS No. 2248294-09-7 in chemical databases, often searched alongside terms like "oxazolidine derivatives", "carboxylic acid applications", and "pharmaceutical intermediates". Its relevance extends to peptide synthesis and prodrug design, areas gaining traction due to advancements in bioconjugation techniques. Analytical methods such as HPLC and NMR are typically employed to characterize its purity, a critical factor for regulatory compliance in GMP manufacturing.

Innovations in catalysis have further amplified interest in 2248294-09-7, as researchers seek efficient pathways to modify its scaffold for enhanced bioactivity. The compound's stability under physiological conditions makes it a candidate for oral drug formulations, a hot topic in pharmacokinetics discussions. Additionally, its potential in crop protection formulations aligns with the agrochemical industry's push for eco-friendly pesticides.

In summary, 5-Ethyl-2-oxo-1,3-oxazolidine-5-carboxylic acid (CAS No. 2248294-09-7) represents a multifaceted tool for modern chemistry, bridging gaps between academic research and industrial applications. Its adaptability to emerging scientific needs ensures its continued relevance in a rapidly evolving chemical landscape.